Cas no 1443312-17-1 (Ethyl 2-(benzo[d][1,3]dioxol-5-ylthio)-2-oxoacetate)

• Product Name: Ethyl 2-(benzo[d][1,3]dioxol-5-ylthio)-2-oxoacetate
• CAS No: 1443312-17-1
• MF: C₁₁H₁₀O₅S
• MW: 254.259102344513
• CID: 5709029
• PubChem ID: 91656680
• Update Time: 2023-10-31

Ethyl 2-(benzo[d][1,3]dioxol-5-ylthio)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3,4-methylenedioxyphenyl)sulfanyl-2-oxo-acetate
• Ethyl2-(benzo[d][1,3]dioxol-5-ylthio)-2-oxoacetate
• Ethyl 2-(benzo[d][1,3]dioxol-5-ylthio)-2-oxoacetate
• 1443312-17-1

• MDL： MFCD15145751
• Inchi： 1S/C11H10O5S/c1-2-14-10(12)11(13)17-7-3-4-8-9(5-7)16-6-15-8/h3-5H,2,6H2,1H3
• InChI Key： WQIXUZMWFVQWGA-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OCC)=O)C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 254.02489459g/mol
• Monoisotopic Mass: 254.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.1Ų

Ethyl 2-(benzo[d][1,3]dioxol-5-ylthio)-2-oxoacetate Security Information

• Storage Condition：(BD511676)